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Compound of Interest

Compound Name: DBL-6-13

Cat. No.: B15584162

For Immediate Use by Laboratory and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of DBL-6-
13, a WDRS5 inhibitor intended for research use only. Given that a specific Safety Data Sheet
(SDS) with explicit disposal instructions is not publicly available, this protocol is established on
the conservative principle of treating DBL-6-13 as a hazardous chemical waste. Adherence to
these procedures is vital for ensuring personnel safety, environmental protection, and
regulatory compliance.

l. Understanding the Chemical Profile of DBL-6-13

DBL-6-13 is a research-grade chemical compound identified as a WDR5 inhibitor. Due to its
novel nature and the absence of comprehensive toxicological data, it must be handled with the
assumption of potential hazards.

Property Value Citation
Molecular Formula C25H38N403

Intended Use Research Use Only

Assumed Hazard Profile Hazardous Waste; Potential 1]

Toxicity
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Il. Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe handling and disposal of DBL-6-13
waste, including pure compound, contaminated materials, and solutions.

1. Waste ldentification and Characterization:

o All waste containing DBL-6-13, including unused product, solutions, and contaminated
labware (e.g., pipette tips, gloves, vials), must be classified as hazardous waste.[4][5]

e Do not mix DBL-6-13 waste with other waste streams unless compatibility is confirmed.[2][6]
2. Personal Protective Equipment (PPE):
o Always wear appropriate PPE when handling DBL-6-13 waste. This includes:
o Nitrile gloves
o Safety glasses or goggles
o Alaboratory coat
3. Waste Collection and Containerization:
e Solid Waste:

o Collect solid DBL-6-13 waste (e.g., powder, contaminated consumables) in a dedicated,
leak-proof, and clearly labeled hazardous waste container.[2]

o The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is a suitable choice.

e Liquid Waste:

o Collect liquid waste containing DBL-6-13 in a sealable, leak-proof container, preferably the
original container if it's in good condition and can be safely sealed.[6]
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o If the original container is not usable, select a container made of a compatible material
(e.g., HDPE, glass) with a secure screw-top cap.

o Never fill a liquid waste container more than 90% full to allow for vapor expansion.

. Waste Container Labeling:

Properly label the hazardous waste container immediately upon starting waste accumulation.
[1][2] The label must include:

The words "Hazardous Waste"

[¢]

[e]

The full chemical name: "DBL-6-13" and any other chemical constituents in the waste.

[e]

The approximate concentration or percentage of each component.

o

The date waste was first added to the container (accumulation start date).

[¢]

The name and contact information of the principal investigator or responsible person.

[¢]

The specific laboratory or room number.

. Waste Storage (Satellite Accumulation Area - SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated.[3][6]

The SAA must be at or near the point of generation and under the control of the laboratory
personnel.

Ensure the SAAis a secondary containment system, such as a tray or bin, to contain any
potential leaks or spills.[2]

Store the waste container away from incompatible chemicals, heat sources, and direct
sunlight.[6][7]

. Arranging for Disposal:
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e Once the waste container is full or has been in accumulation for the maximum allowed time
(consult your institution's policy, typically not exceeding one year), arrange for its collection
by your institution's Environmental Health and Safety (EHS) department.[3]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.

e Do not dispose of DBL-6-13 waste down the drain or in the regular trash.[2][8]

lll. Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the DBL-6-13 disposal procedure.

Preparation Collection & Storage Final Disposal

Click to download full resolution via product page

DBL-6-13 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. danielshealth.com [danielshealth.com]

e 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 3. ehrs.upenn.edu [ehrs.upenn.edu]

e 4. epa.gov [epa.gov]

e 5. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b15584162?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b15584162?utm_src=pdf-body
https://www.benchchem.com/product/b15584162?utm_src=pdf-body-img
https://www.benchchem.com/product/b15584162?utm_src=pdf-body
https://www.benchchem.com/product/b15584162?utm_src=pdf-custom-synthesis
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/hw/learn-basics-hazardous-waste
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

7. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety:
Protect IU: Indiana University [protect.iu.edu]

8. acs.org [acs.org]

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of DBL-6-13].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584162#dbl-6-13-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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